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Abstract
This application note provides a detailed protocol for the preparation, handling, and storage of

stock solutions of LDK378 dihydrochloride, also known as Ceritinib. LDK378 is a potent and

selective inhibitor of Anaplastic Lymphoma Kinase (ALK) tyrosine kinase.[1][2] Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of in vitro

and in vivo experimental results. This document outlines the solubility characteristics of

LDK378 dihydrochloride, provides a step-by-step protocol for its dissolution, and offers

recommendations for storage to maintain its stability.

Introduction
LDK378 (Ceritinib) is a second-generation, orally bioavailable, ATP-competitive inhibitor of ALK

tyrosine kinase with an IC50 of 0.2 nM.[3][4] It has demonstrated significant anti-proliferative

activity in cells expressing the NPM-ALK fusion protein and various crizotinib-resistant ALK

mutants.[3] Ceritinib also shows inhibitory activity against IGF-1R, InsR, and STK22D.[1][4]

Given its potent and selective activity, LDK378 is a valuable tool in cancer research and drug

development. Accurate and consistent preparation of LDK378 stock solutions is paramount for

reliable experimental outcomes.
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LDK378 Dihydrochloride Properties
Property Value Reference

Synonyms Ceritinib dihydrochloride [1]

Molecular Formula C28H36ClN5O3S · 2HCl N/A

Molecular Weight 558.1 g/mol (free base) [3]

Appearance Crystalline solid [3]

Storage (Solid) -20°C [3]

Stability (Solid) ≥ 4 years at -20°C [3]

Solubility Data
The solubility of LDK378 dihydrochloride varies depending on the solvent. It is important to

select the appropriate solvent based on the intended experimental application.

Solvent Solubility Reference

DMSO ~1 mg/mL [3]

Ethanol ~16 mg/mL [3]

Dimethylformamide (DMF) ~12 mg/mL [3]

Aqueous Buffers Sparingly soluble [3]

1:2 DMF:PBS (pH 7.2) ~0.3 mg/mL [3]

Note: Solubility can be enhanced with gentle warming and sonication. It is important to note

that the solubility of ceritinib is pH-dependent, with higher solubility at lower pH.[5]

Experimental Protocols
Materials and Equipment

LDK378 dihydrochloride (crystalline solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), Ethanol, or Dimethylformamide (DMF)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow
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Preparation

Storage

Weigh LDK378
dihydrochloride

Add appropriate
volume of solvent

Transfer to vial

Vortex to dissolve

Sonicate if necessary

For complete dissolution

Aliquot into
single-use vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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